Cas no 1526858-08-1 (2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol)

• Product Name: 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol
• CAS No: 1526858-08-1
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 5824198
• PubChem ID: 83681388
• Update Time: 2025-11-02

2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol
• EN300-6750610
• 1526858-08-1

• Inchi： 1S/C8H10N4O/c9-6-1-2-8-7(5-6)10-11-12(8)3-4-13/h1-2,5,13H,3-4,9H2
• InChI Key： KXMXVPUIDPGXHY-UHFFFAOYSA-N
• SMILES： OCCN1C2C=CC(=CC=2N=N1)N

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77Ų

Additional information on 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol

Comprehensive Overview of 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No. 1526858-08-1)

2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No. 1526858-08-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the benzotriazole family, which is known for its stability and reactivity, making it a valuable building block in various chemical syntheses. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and material science, driven by the growing demand for innovative and efficient chemical solutions.

The molecular structure of 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol features a benzotriazole core with an amino group at the 5-position and an ethanol moiety at the 1-position. This combination of functional groups imparts unique properties to the compound, such as enhanced solubility in polar solvents and the ability to participate in hydrogen bonding. These characteristics make it particularly useful in the development of drug intermediates and bioconjugates, where precise molecular interactions are crucial.

One of the most exciting applications of 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol is in the field of medicinal chemistry. The compound's ability to act as a ligand or scaffold in drug design has been extensively studied. For instance, its benzotriazole moiety can serve as a bioisostere for other heterocycles, enabling the optimization of pharmacokinetic properties in potential therapeutics. Recent studies have highlighted its role in the synthesis of anticancer agents and antiviral drugs, aligning with the current global focus on healthcare innovation.

In addition to pharmaceuticals, 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol has found applications in agrochemical research. The compound's stability under various environmental conditions makes it a promising candidate for the development of crop protection agents. With the increasing emphasis on sustainable agriculture, researchers are investigating its potential to enhance the efficacy of pesticides while minimizing ecological impact. This aligns with the broader trend of developing green chemistry solutions to address global food security challenges.

The compound's versatility extends to material science, where it is used in the synthesis of polymers and coatings. Its ability to form stable complexes with metals has been leveraged in the creation of corrosion inhibitors, which are essential for extending the lifespan of industrial equipment. Moreover, its photostability makes it suitable for applications in UV-resistant materials, a growing area of interest due to the rising demand for durable and high-performance materials.

From a market perspective, the demand for 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol is expected to rise, driven by its expanding applications and the increasing investment in research and development across multiple industries. Suppliers and manufacturers are focusing on optimizing production processes to meet the growing needs of pharmaceutical, agrochemical, and material science sectors. This trend is further supported by the compound's compatibility with scalable synthesis methods, ensuring its availability for large-scale applications.

For researchers and industry professionals seeking high-quality 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Proper handling and storage are also critical to maintaining its stability and efficacy. As the scientific community continues to explore its potential, 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol is poised to play a pivotal role in advancing innovation across multiple disciplines.

In summary, 2-(5-amino-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No. 1526858-08-1) is a multifaceted compound with significant promise in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties, coupled with its broad applicability, make it a valuable asset in modern research and industrial applications. As the demand for innovative chemical solutions grows, this compound is likely to remain at the forefront of scientific and technological advancements.